5,5-Dimethyl-2-oxoimidazolidine-4-carboxylic acid

• IUPAC Name: 5,5-dimethyl-2-oxoimidazolidine-4-carboxylic acid
• InChI: InChI=1S/C6H10N2O3/c1-6(2)3(4(9)10)7-5(11)8-6/h3H,1-2H3,(H,9,10)(H2,7,8,11)
• InChI Key: YPLFGYCQYSDCCT-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(NC(=O)N1)C(=O)O)C
• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol

Description

Molecular Structure Analysis

The molecular structure of 5,5-Dimethyl-2-oxoimidazolidine-4-carboxylic acid is represented by the SMILES string OC(=O)C1CNC(=O)N1. The InChI code is 1S/C4H6N2O3/c7-3(8)2-1-5-4(9)6-2/h2H,1H2,(H,7,8)(H2,5,6,9)/t2-/m1/s1.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5,5-Dimethyl-2-oxoimidazolidine-4-carboxylic acid are as follows: It has a molecular weight of 130.10. The melting point is 184-186 °C (dec.).

Scientific Research Applications

Chiral Auxiliary and Building Block in Peptide Synthesis

The compound has been applied as a chiral auxiliary in the synthesis of enantiomerically pure compounds. It has demonstrated utility in dipeptide synthesis, offering a pathway to obtain enantiomerically pure 2-methyl-3-phenylpropanoic acid with high enantiomer ratios. This application extends to the preparation of higher amino-acid derivatives and Michael additions of cuprates with excellent selectivities and yields. The effectiveness of this compound in these roles compares favorably with other chiral auxiliaries, underscoring its value in organic synthesis for achieving stereochemical control in compound formation (Studer, Hintermann, & Seebach, 1995).

Antitumor Activity

Derivatives of 5,5-dimethyl-2-oxoimidazolidine-4-carboxylic acid have been investigated for their potential antitumor properties. Notably, studies have shown that certain imidazotetrazine derivatives, which relate structurally to 5,5-dimethyl-2-oxoimidazolidine-4-carboxylic acid, exhibit broad-spectrum antitumor activity. These compounds have shown curative activity against leukemia in preclinical models, suggesting their potential as chemotherapeutic agents (Stevens et al., 1984).

Synthesis of Novel Heterocycles

Research has also explored the synthesis of novel heterocycles utilizing 5,5-dimethyl-2-oxoimidazolidine-4-carboxylic acid or its derivatives as key intermediates. These studies have led to the development of new triazafulvalene systems, indicating the compound’s utility in creating diverse heterocyclic structures with potential applications in materials science and pharmaceuticals (Uršič, Svete, & Stanovnik, 2010).

Enantioselective Synthesis

The compound has facilitated the enantioselective synthesis of α-branched α-amino acids with bulky substituents. This application is crucial for producing complex amino acids that are significant in the development of peptide-based therapeutics and in studying protein interactions. The methodology demonstrates the compound's versatility in enabling the synthesis of structurally challenging amino acids (Studer & Seebach, 1995).

Structural Analyses

Structural analyses of derivatives of 5,5-dimethyl-2-oxoimidazolidine-4-carboxylic acid have contributed to our understanding of the conformational preferences and stability of such compounds. These studies are important for rational drug design and for understanding the fundamental chemistry that underpins the reactivity and interactions of these molecules (Demartin et al., 1992).

Safety and Hazards

The safety and hazards associated with 5,5-Dimethyl-2-oxoimidazolidine-4-carboxylic acid are represented by the hazard statements H315-H319-H335. Precautionary statements include P261-P264-P271-P280-P302+P352-P304+P340-P305+P351+P338-P312-P313-P337+P313-P362-P403+P233-P405-P501.

Mechanism of Action

Target of Action

Imidazolidine derivatives are known to have a wide range of targets due to their versatile structure. They are key components in many functional molecules used in various applications .

Mode of Action

The mode of action of imidazolidine derivatives can vary greatly depending on the specific compound and its targets. Generally, these compounds interact with their targets by binding to them, which can trigger a variety of biological responses .

Biochemical Pathways

Imidazolidine derivatives can affect a variety of biochemical pathways. The specific pathways affected would depend on the specific targets of the compound .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of imidazolidine derivatives can vary greatly depending on the specific compound. These properties can influence the bioavailability of the compound .

Result of Action

The molecular and cellular effects of imidazolidine derivatives can vary greatly depending on the specific compound and its targets. These compounds have been found to have a variety of effects, including antiviral, anti-inflammatory, and anticancer activities .

Action Environment

The action, efficacy, and stability of imidazolidine derivatives can be influenced by a variety of environmental factors. These can include factors such as pH, temperature, and the presence of other compounds .